6-Chloro-3-(4a-hydroxydecahydroisoquinolin-1-yl)-4H-chromen-4-one

• IUPAC Name: 3-(4a-hydroxy-2,3,4,5,6,7,8,8a-octahydro-1H-isoquinolin-1-yl)-6-chlorochromen-4-one
• InChI: InChI=1S/C18H20ClNO3/c19-11-4-5-15-12(9-11)17(21)13(10-23-15)16-14-3-1-2-6-18(14,22)7-8-20-16/h4-5,9-10,14,16,20,22H,1-3,6-8H2
• InChI Key: KHDRMEPKJVXMQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CCNC(C2C1)C3=COC4=C(C3=O)C=C(C=C4)Cl)O
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

6-Chloro-3-(4a-hydroxydecahydroisoquinolin-1-yl)-4H-chromen-4-one, commonly known as 6-Chloro-3-hydroxy-4H-chromen-4-one, is a synthetic compound with a wide range of applications in scientific research. It is a highly versatile molecule that can be used for various purposes, including drug discovery, chemical synthesis, and molecular biology.

Scientific Research Applications

Biological and Clinical Activity of Anti-malarial Drugs

Chloroquine and Hydroxychloroquine

These compounds, belonging to the 4-aminoquinoline class, are primarily known for their anti-malarial properties but also exhibit immunosuppressive activity. They are used in the treatment of autoimmune disorders such as systemic lupus erythematosus, rheumatoid arthritis, primary Sjögren's syndrome, the anti-phospholipid syndrome, and sarcoidosis due to their ability to reduce T-cell and B-cell hyperactivity and pro-inflammatory cytokine gene expression (Taherian et al., 2013).

Chemical Properties and Synthetic Modifications

8-Hydroxyquinoline Derivatives

This heterocyclic scaffold has significant biological activities, leading to its exploration for developing potent drug molecules for treating cancer, HIV, neurodegenerative disorders, and more. Its metal chelation properties also contribute to its therapeutic potential (Gupta et al., 2021).

Antioxidant and Nutraceutical Properties

Chlorogenic Acid

A phenolic compound with antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities. It's beneficial for the prevention and treatment of metabolic syndrome and associated disorders, showcasing the broad health-promoting properties of phenolic compounds in the chloroquine family (Santana-Gálvez et al., 2017).

Repurposing Efforts and Novel Applications

Chloroquine-Containing Compounds

Despite the emergence of chloroquine-resistant Plasmodium falciparum strains, ongoing research has identified novel biochemical properties of chloroquine that suggest its repurposing for managing various diseases. This includes efforts to develop new compounds and compositions based on the chloroquine scaffold for potential therapeutic applications beyond its traditional anti-malarial use (Njaria et al., 2015).